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Compound of Interest

Compound Name: Malotilate

Cat. No.: B1675935 Get Quote

Introduction Malotilate (CAS No. 59937-28-9), also known as Kantec or NKK-105, is a

hepatoprotective agent utilized in research for the treatment of liver diseases such as liver

cirrhosis and alcoholic liver disease.[1][2][3][4] It functions by improving protein metabolism and

stimulating hepatocyte regeneration.[2][5][6] A key mechanism of action is the selective

inhibition of 5-lipoxygenase (5-LOX).[7] Malotilate is poorly soluble in water, necessitating the

use of organic solvents for in vitro studies.[1][8] Dimethyl sulfoxide (DMSO) is a common and

effective solvent for preparing concentrated stock solutions of Malotilate for use in cell-based

assays.

Data Presentation
Table 1: Physicochemical Properties of Malotilate This table summarizes the key

physicochemical properties of Malotilate.
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Property Value Source(s)

Molecular Formula C₁₂H₁₆O₄S₂ [1][3][4]

Molecular Weight 288.38 g/mol [1][3][4]

CAS Number 59937-28-9 [1][2][3][4][5]

Appearance White to light yellow solid [1][7]

Purity ≥98% [3][9]

Solubility in DMSO ≥50 mg/mL (approx. 173 mM) [1][4][7][10]

Solubility in Ethanol ~58 mg/mL (approx. 201 mM) [1][10]

Solubility in Water Insoluble or slightly soluble [1][10]

Table 2: Malotilate Stock Solution Storage Recommendations Proper storage is critical to

maintain the stability and activity of Malotilate solutions.

Form
Storage
Temperature

Duration Source(s)

Solid Powder -20°C Up to 3 years [1][4][10]

In Solvent (DMSO) -80°C 6 months to 1 year [1][2][4][10]

In Solvent (DMSO) -20°C 1 month [4][10]

Note: To maintain the integrity of the compound, it is highly recommended to aliquot stock

solutions into single-use volumes to avoid repeated freeze-thaw cycles.[2][10] Use fresh,

anhydrous (moisture-free) DMSO for preparing solutions, as absorbed moisture can reduce the

solubility of the compound.[10]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Malotilate Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of Malotilate in DMSO.
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Materials:

Malotilate powder (CAS 59937-28-9)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Analytical balance

Vortex mixer and/or sonicator

Procedure:

Calculation: Determine the mass of Malotilate required.

Molecular Weight (MW) of Malotilate = 288.38 g/mol .

To prepare 1 mL of a 10 mM (0.010 mol/L) solution:

Mass (mg) = Molarity (mol/L) x Volume (L) x MW ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 288.38 g/mol x 1000 mg/g = 2.88 mg

Weighing: Accurately weigh out 2.88 mg of Malotilate powder and place it into a sterile tube.

Dissolving: Add 1 mL of anhydrous DMSO to the tube containing the Malotilate powder.

Mixing: Cap the tube securely and vortex thoroughly. If the compound does not fully dissolve,

sonication or gentle warming (e.g., in a 37°C water bath) can be used to aid dissolution.[1]

[11] Visually inspect the solution to ensure there are no visible particles.

Storage: Aliquot the 10 mM stock solution into smaller, single-use sterile tubes (e.g., 20-50

µL per tube). Store the aliquots at -80°C for long-term stability.[1][4][10]

Protocol 2: Preparation of Working Solutions for In Vitro
Assays
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This protocol details the serial dilution of the 10 mM DMSO stock solution into a cell culture

medium for treating cells. The final DMSO concentration in the culture should be kept low

(typically ≤0.1%) to avoid solvent-induced cytotoxicity.[11][12]

Materials:

10 mM Malotilate stock solution in DMSO

Sterile cell culture medium, pre-warmed to 37°C

Sterile conical tubes and micropipettes

Procedure:

Pre-warm Medium: Ensure the cell culture medium is pre-warmed to 37°C to prevent

precipitation of the compound upon dilution.[1]

Serial Dilution: Perform serial dilutions to achieve the desired final concentration. The

following table provides an example for preparing 1 mL of working solution.

Table 3: Example Dilution Series for Cell-Based Assays

Final
Concentration

Stock Vol. (10 mM) Medium Vol. Final DMSO %

100 µM 10 µL 990 µL 0.1%

10 µM 1 µL 999 µL 0.01%

1 µM 0.1 µL 999.9 µL 0.001%

0.1 µM 0.01 µL ~1 mL 0.0001%

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the cell

culture medium as used for the highest concentration of Malotilate. This is crucial to

distinguish the effects of the compound from those of the solvent.

Application: Gently mix the final working solutions and immediately add them to the cell

cultures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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